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Compound of Interest

Compound Name: 4-Aminomorpholine

Cat. No.: B145821

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercially available high-purity 4-
Aminomorpholine (CAS: 4319-49-7), a crucial building block in pharmaceutical and
biochemical research. This document outlines key commercial suppliers, their product
specifications, and detailed experimental protocols for synthesis, purification, and analysis.
Furthermore, it explores the role of 4-Aminomorpholine derivatives in drug development, with
a focus on relevant signaling pathways.

Commercial Supplier Overview

High-purity 4-Aminomorpholine is available from a range of chemical suppliers. The purity
levels typically range from 95% to over 98%, with Gas Chromatography (GC) being the most
common method of analysis cited by suppliers. The compound is generally supplied as a
colorless to light yellow liquid.
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) 97%][1] Not Specified  4319-49-7[1] 102.14[1]
Aldrich ]
TCI cas
_ >98.0% (GC)  Chromatogra  4319-49-7 C4H10N20 102.14
Chemicals
phy (GC)
Thermo
o 95% Not Specified  4319-49-7 C4H10N20 102.14
Scientific
Santa Cruz
Biotechnolog >95% Not Specified  4319-49-7 C4H10N20 102.14
y
Advent N C4H10N20[2
) 98%][2] Not Specified  4319-49-7[2] 102.14[2]
Chembio ]
DC Fine N N
] Not Specified  Not Specified  4319-49-7 CaH10N20[3] 102.13[3]
Chemicals
Otto Chemie N C4H10N20[1
97%][1] Not Specified  4319-49-7[1] 102.14[1]
Pvt. Ltd. ]

Experimental Protocols

Synthesis of High-Purity 4-Aminomorpholine

A green and efficient method for the synthesis of 4-Aminomorpholine involves the reduction of
4-nitrosomorpholine using a zinc powder-palladium-carbon bimetallic system in a weak acidic
environment generated by carbon dioxide.[4]

Materials:
e 4-nitrosomorpholine

e Zinc powder
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» Palladium on carbon (Pd/C, 5% or 10%)

o Water

o Carbon dioxide gas

Procedure:

In a reaction vessel, suspend 4-nitrosomorpholine in water.
e Add zinc powder and a catalytic amount of Pd/C to the suspension.

e Bubble carbon dioxide gas through the reaction mixture to create a weakly acidic carbonic
acid system.

e Maintain the reaction with stirring until Gas Chromatography (GC) analysis indicates the
complete consumption of 4-nitrosomorpholine.

» Upon reaction completion, filter the mixture to remove the catalyst and zinc residues.

o The filtrate is then subjected to purification.

Purification by Vacuum Distillation

The crude 4-Aminomorpholine obtained from the synthesis can be effectively purified by
vacuum distillation.[4]

Procedure:

Transfer the filtrate to a distillation flask.

Initially, remove the water under reduced pressure.

Subsequently, increase the temperature and collect the fraction distilling at 64-72 °C under a
pressure of 15 mmHg.[4]

This process yields 4-Aminomorpholine with a purity of 97-99% as determined by GC.[4]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b145821?utm_src=pdf-body
https://patents.google.com/patent/CN103992295A/en
https://patents.google.com/patent/CN103992295A/en
https://www.benchchem.com/product/b145821?utm_src=pdf-body
https://patents.google.com/patent/CN103992295A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Purity Analysis: Gas Chromatography (GC) Method

A standard method for determining the purity of 4-Aminomorpholine is Gas Chromatography
with a Flame lonization Detector (GC-FID).

Instrumentation and Conditions (Representative Method):
e Gas Chromatograph: Agilent Intuvo 9000 GC or similar.
e Column: Agilent Intuvo HP-Innowax, 60 m x 0.32 mm, 0.5 pm.
» Carrier Gas: Helium at a constant flow of 2.1 mL/min.
 Inlet Temperature: 270 °C.
e Injection Volume: 0.5 pL (split ratio 100:1).
e Oven Temperature Program:
o Initial temperature: 60 °C, hold for 10 minutes.

o Ramp: 5 °C/min to 150 °C, hold for 10 minutes.

Detector: Flame lonization Detector (FID) at 300 °C.

This method allows for the separation and quantification of 4-Aminomorpholine from potential
impurities.

Application in Drug Development: Targeting the
PI3K/Akt Signaling Pathway

4-Aminomorpholine is a key structural motif in the development of various kinase inhibitors,
particularly those targeting the Phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway. This
pathway is frequently dysregulated in cancer, making it a prime target for therapeutic
intervention. Derivatives of 4-Aminomorpholine, such as 4-aminoquinazolines, have been
synthesized and shown to exhibit potent inhibitory activity against PI3Ka, a key isoform in this
pathway.[5]
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The diagram below illustrates the general workflow for the synthesis and purification of high-
purity 4-Aminomorpholine.
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Caption: Synthesis and Purification Workflow for 4-Aminomorpholine.

The following diagram depicts the inhibitory action of a 4-Aminomorpholine derivative on the
PI13K/Akt signaling pathway.
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Caption: Inhibition of the PI3K/Akt Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.ottokemi.com/building-blocks/4319-49-7.aspx
https://www.adventchembio.com/fine-research-chemicals/4-aminomorpholine-98/synthesis?id=11172
https://www.dcfinechemicals.com/en/products/pharma/4-aminomorpholine-detail/
https://patents.google.com/patent/CN103992295A/en
https://patents.google.com/patent/CN103992295A/en
https://pubmed.ncbi.nlm.nih.gov/29475582/
https://pubmed.ncbi.nlm.nih.gov/29475582/
https://www.benchchem.com/product/b145821#commercial-suppliers-of-high-purity-4-aminomorpholine
https://www.benchchem.com/product/b145821#commercial-suppliers-of-high-purity-4-aminomorpholine
https://www.benchchem.com/product/b145821#commercial-suppliers-of-high-purity-4-aminomorpholine
https://www.benchchem.com/product/b145821#commercial-suppliers-of-high-purity-4-aminomorpholine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b145821?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

